Cas no 1804419-30-4 (2-Cyano-4-methyl-6-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 2-Cyano-4-methyl-6-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1804419-30-4
• MF: C₉H₅ClF₃NO₂S
• MW: 283.654710531235
• CID: 5003303
• Update Time: 2025-10-28

2-Cyano-4-methyl-6-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-4-methyl-6-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C9H5ClF3NO2S/c1-5-2-6(4-14)8(17(10,15)16)7(3-5)9(11,12)13/h2-3H,1H3
• InChI Key： SXYMJTCPLNSLDL-UHFFFAOYSA-N
• SMILES： ClS(C1C(C#N)=CC(C)=CC=1C(F)(F)F)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 433
• XLogP3: 2.9
• Topological Polar Surface Area: 66.3

Additional information on 2-Cyano-4-methyl-6-(trifluoromethyl)benzenesulfonyl chloride

Professional Introduction to 2-Cyano-4-methyl-6-(trifluoromethyl)benzenesulfonyl Chloride (CAS No. 1804419-30-4)

2-Cyano-4-methyl-6-(trifluoromethyl)benzenesulfonyl chloride, with the CAS number 1804419-30-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonyl chlorides, which are widely recognized for their utility in synthetic chemistry, particularly in the modification and functionalization of various molecular frameworks. The presence of multiple substituents, including a cyano group, a methyl group, and a trifluoromethyl group, makes this compound a versatile intermediate in the synthesis of more complex molecules.

The structural features of 2-Cyano-4-methyl-6-(trifluoromethyl)benzenesulfonyl chloride contribute to its unique reactivity and make it a valuable building block in medicinal chemistry. The trifluoromethyl group, in particular, is known for its ability to enhance the metabolic stability and binding affinity of drug candidates. This property has been extensively studied and utilized in the development of novel therapeutic agents targeting various diseases.

In recent years, there has been a surge in research focused on the development of small-molecule inhibitors for protein-protein interactions (PPIs). Sulfonyl chlorides have emerged as key intermediates in this area due to their ability to form stable covalent bonds with target proteins. The cyano group in 2-Cyano-4-methyl-6-(trifluoromethyl)benzenesulfonyl chloride further enhances its potential as a probe or inhibitor in PPI modulation studies. Several studies have demonstrated the efficacy of sulfonyl chloride derivatives in disrupting PPIs associated with cancer and inflammatory diseases.

The trifluoromethyl-substituted sulfonyl chlorides have also shown promise in the development of antiviral and antibacterial agents. The electron-withdrawing nature of the trifluoromethyl group increases the electrophilicity of the sulfonyl chloride moiety, facilitating its reaction with nucleophilic sites on viral or bacterial proteins. This has led to the discovery of several novel compounds with potent antiviral and antibacterial activity.

Another area where 2-Cyano-4-methyl-6-(trifluoromethyl)benzenesulfonyl chloride has found utility is in the synthesis of heterocyclic compounds. Heterocycles are fundamental structural motifs in many biologically active molecules, and sulfonyl chlorides serve as effective reagents for their construction. The cyano group can participate in further functionalization reactions, allowing for the introduction of additional substituents that may enhance biological activity.

The synthesis of 2-Cyano-4-methyl-6-(trifluoromethyl)benzenesulfonyl chloride typically involves multi-step organic transformations starting from readily available aromatic precursors. The introduction of the cyano group can be achieved through cyanation reactions, while the methyl and trifluoromethyl groups can be incorporated via methylation and fluorination processes, respectively. The final step involves the conversion of a hydroxyl or carboxyl group into a sulfonyl chloride using phosphorus pentachloride or thionyl chloride.

In conclusion, 2-Cyano-4-methyl-6-(trifluoromethyl)benzenesulfonyl chloride (CAS No. 1804419-30-4) is a highly versatile intermediate with significant applications in pharmaceutical research. Its unique structural features make it an invaluable tool for synthesizing complex molecules with potential therapeutic applications. As research continues to uncover new uses for this compound, its importance in drug discovery is likely to grow even further.